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Compound of Interest

Compound Name: Sodium selenite
10102-18-8(disodiumsalt); 7782-

CAS No.: )
82-3(monosodiumsalt)

Cat. No.: B7821755

Get Quote

Part 1: Executive Safety Summary

Sodium Selenite (

) is not merely a "heavy metal waste"; it is an acutely toxic compound with high bioavailability.
Unlike elemental selenium, the selenite ion (

) is water-soluble and easily absorbed by biological systems, posing immediate risks to
neurological and hepatic function.[1]

Critical Regulatory Status (US RCRA):
e Waste Code:D010 (Selenium).
e Regulatory Threshold: 1.0 mg/L (TCLP).

o Acute Toxicity: While not explicitly P-listed by CAS #10102-18-8 in all jurisdictions, it exhibits
extreme toxicity comparable to P-listed substances.[1] It must be managed with zero-
tolerance for environmental release.[2][3]
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Part 2: Strategic Safety Framework

Effective management requires understanding the Chemical State. Your goal is to prevent the
release of the soluble

ion.
Physical & Chemical Hazard Profile
Property Data Operational Implication
Unique identifier for waste
CAS Number 10102-18-8 _
manifests.
. Highly Soluble ( High Risk: Spills spread rapidly
Solubility ) o
g/L) in humidity/water.
1mg Lethal Risk: Dust inhalation is
IDLH (NIOSH) .
the primary acute vector.
Extreme Toxicity: Ingestion of
LD50 (Oral, Rat) 7 mg/kg ]
trace amounts is fatal.[1]
o o Incompatible with strong acids
Reactivity Strong Oxidizer

and reducing agents.

Part 3: Personal Protective Equipment (PPE) Matrix

Standard lab coats are insufficient. The following PPE is non-negotiable for handling pure
powder or high-concentration stock solutions.
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PPE Category

Specification

Rationale

Respiratory

N100 / P100 or PAPR

Standard N95 offers
insufficient protection against
toxic particulates of this

potency.

Change outer gloves

immediately upon

Dermal Double Nitrile (0.11mm min) o
contamination. Breakthrough
time >480 min.
Safety glasses do not seal
Ocular Chemical Goggles against airborne dust
migration.
] ) Class Il Biosafety Cabinet or NEVER weigh dry powder on
Engineering

Fume Hood

an open bench.

Part 4: Disposal Workflows
Workflow A: Commercial Lab Packing (Recommended)

Best for: Expired stock, pure powder, and high-concentration waste.[1]

e Segregation: Isolate Sodium Selenite from acids and organic solvents.

o Containerization: Use a wide-mouth HDPE jar. Glass is acceptable but poses a breakage

risk.

e Labeling:

o Primary Label: "HAZARDOUS WASTE - SODIUM SELENITE."

o Hazard Codes: "Toxic," "Oxidizer."[1]

o RCRA Code: D010.

» Storage: Store in a secondary containment tray within a locked poison cabinet until pickup.
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Workflow B: In-Lab Chemical Stabilization (Expert Protocol)

Best for: Reducing toxicity of liquid waste streams prior to pickup, or stabilizing spills.
Mechanism:[1] Reduction of soluble Selenite (

) to insoluble Elemental Selenium (
).

Reagents Required:

e Ascorbic Acid (Vitamin C) - Green Chemistry approach
e 1M Hydrochloric Acid (HCI)[4][5]

Protocol:

 Acidification: Adjust the pH of the waste solution to pH < 2 using 1M HCI. Reason: Reduction
kinetics are favorable in acidic media.

¢ Reduction: Add excess Ascorbic Acid to the solution.
o Ratio: Approx. 3:1 molar ratio (Ascorbic Acid : Selenite).
e Reaction: Stir gently at room temperature (or mild heat

to accelerate).

o Observation: Solution will turn from clear/white to brick red. This red precipitate is
elemental Selenium (

e Separation: Filter the solution.

o Solid (Red): Collect as solid hazardous waste (D010). It is now less bioavailable but still
regulated.

o Filtrate (Liquid): Test for residual Selenium. If <1 ppm, consult local EHS for drain
approval.[1] If unsure, dispose of filtrate as hazardous waste.
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Expert Insight: We prioritize Ascorbic Acid over Sodium Borohydride (

) to avoid generating toxic Hydrogen Selenide (

) gas, which can occur with strong reducing agents.[1]

Part 5: Visualized Workflows
Diagram 1: Disposal Decision Matrix
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Caption: Decision tree for selecting the safest disposal pathway based on waste state and
concentration.

Diagram 2: Chemical Stabilization Pathway

Se(lV)
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> (Insoluble Solid)

+ Ascorbic Acid

Click to download full resolution via product page

Caption: The chemical reduction of soluble Selenite to insoluble Elemental Selenium using
Vitamin C.

Part 6: Emergency Spill Response

Do NOT attempt to sweep dry powder. This generates lethal dust.
o Evacuate: Clear the immediate area (15 ft radius).
e PPE Up: Don N100 respirator and double gloves.

o Wet Method: Cover the spill with a paper towel dampened with water (or 1M Sodium
Thiosulfate for neutralization).

» Wipe: Gently wipe up the powder, keeping it wet to suppress dust.[1]

o Disposal: Place towels and gloves into a hazardous waste bag. Label as "Debris
contaminated with Sodium Selenite."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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